Cas no 1177360-97-2 (Butyl[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine)

• Product Name: Butyl[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine
• CAS No: 1177360-97-2
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5055909
• PubChem ID: 60984963
• Update Time: 2026-02-28

Butyl[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• butyl[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine
• N-[(1,5-dimethylpyrazol-4-yl)methyl]butan-1-amine
• Butyl[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine

• Inchi： 1S/C10H19N3/c1-4-5-6-11-7-10-8-12-13(3)9(10)2/h8,11H,4-7H2,1-3H3
• InChI Key： NHRCYNYPLIIOEZ-UHFFFAOYSA-N
• SMILES： N(CC1C=NN(C)C=1C)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 138
• XLogP3: 1.3
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Butyl[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine

Butyl[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine (CAS No. 1177360-97-2): A Comprehensive Overview

Butyl[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine, identified by its CAS number 1177360-97-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a butyl group and a dimethyl-substituted pyrazole ring, contribute to its unique chemical and pharmacological properties.

The molecular structure of Butyl[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine consists of a pyrazole core with two methyl groups at the 1 and 5 positions, enhancing its stability and reactivity. The butyl group attached to the pyrazole ring at the 4-position introduces a hydrophobic moiety, which can influence its solubility and interaction with biological targets. This combination of structural elements makes it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in pyrazole derivatives due to their wide range of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious diseases. The pyrazole scaffold is known for its ability to act as a pharmacophore, interacting with multiple biological targets. The dimethyl substitution at the 1 and 5 positions of the pyrazole ring enhances its binding affinity to certain enzymes and receptors, making it an attractive scaffold for drug design.

One of the most compelling aspects of Butyl[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. Its unique structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, the butyl group can be further functionalized to introduce additional pharmacological effects or improve bioavailability.

Recent studies have highlighted the importance of pyrazole derivatives in drug development. Researchers have demonstrated that these compounds can modulate various signaling pathways involved in disease progression. For example, some pyrazole derivatives have been shown to inhibit kinases and other enzymes that play a role in cancer cell proliferation. The structural flexibility of Butyl[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine makes it a valuable tool for developing novel inhibitors targeting these enzymes.

The synthesis of Butyl[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and α-haloketones or aldehydes, followed by functional group transformations to introduce the butyl group. Advances in synthetic methodologies have made it possible to produce this compound more efficiently and on a larger scale.

The pharmacological profile of Butyl[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine is still being thoroughly investigated. Preliminary studies suggest that it may exhibit various biological activities depending on the specific context of use. For instance, it could interact with receptors or enzymes involved in pain perception, inflammation response, or neurotransmitter regulation. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

In conclusion, Butyl[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine (CAS No. 1177360-97-2) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for drug design and development. As research continues to uncover new biological activities and synthetic methodologies for pyrazole derivatives, compounds like this one are likely to play an increasingly important role in addressing various health challenges.